Cas no 1354915-56-2 (4-(4-ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine)

• Product Name: 4-(4-ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine
• CAS No: 1354915-56-2
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• MDL: MFCD21335653
• CID: 5217974
• Update Time: 2026-03-06

4-(4-ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

• MDL： MFCD21335653
• Inchi： 1S/C16H15N3OS/c1-2-20-12-7-5-11(6-8-12)13-10-14(19-16(17)18-13)15-4-3-9-21-15/h3-10H,2H2,1H3,(H2,17,18,19)
• InChI Key： XHOUNBGDQQJOPL-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2SC=CC=2)=CC(C2=CC=C(OCC)C=C2)=N1

Additional information on 4-(4-ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

Comprehensive Overview of 4-(4-ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine (CAS No. 1354915-56-2): Properties, Applications, and Research Insights

4-(4-ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine (CAS No. 1354915-56-2) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique heterocyclic structure, combines an ethoxyphenyl group and a thiophene moiety, making it a versatile building block for drug discovery and functional materials. Its molecular formula, C₁₆H₁₅N₃OS, reflects a balanced hydrophobicity and electronic properties, which are critical for bioactivity optimization.

Recent studies highlight the growing interest in pyrimidine-based compounds due to their broad-spectrum applications in kinase inhibition, anticancer agents, and organic electronics. Researchers are particularly intrigued by the thiophene-pyrimidine hybrid structure, as it enhances π-conjugation and binding affinity to biological targets. The ethoxy group further modulates solubility and metabolic stability, addressing key challenges in drug development pipelines. These attributes align with trending searches such as "pyrimidine scaffolds in drug design" and "thiophene derivatives for organic semiconductors," reflecting its cross-disciplinary relevance.

From a synthetic chemistry perspective, CAS No. 1354915-56-2 is typically prepared via Pd-catalyzed cross-coupling or cyclocondensation reactions, methods frequently queried in academic databases. Its purity (>98% by HPLC) and stability under ambient conditions make it a reliable candidate for high-throughput screening (HTS) campaigns. Notably, its fluorescence properties have sparked investigations into bioimaging probes, a hot topic in precision medicine forums.

In the context of intellectual property, patents filed around 4-(4-ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine often cite its utility in tyrosine kinase inhibitors (TKIs) for oncology. This aligns with Google Scholar metrics showing rising queries like "next-generation TKIs" and "small molecule therapeutics 2024." Additionally, its low cytotoxicity profile in preliminary assays positions it as a promising lead compound, resonating with industry demands for safer drug candidates.

Beyond pharmaceuticals, this compound’s electron-rich backbone has implications for organic light-emitting diodes (OLEDs) and photovoltaic materials. Energy researchers are exploring its charge transport properties, tying into popular searches on "sustainable energy materials." Such dual applicability underscores its value in both life sciences and green technology sectors.

Quality control protocols for CAS No. 1354915-56-2 emphasize NMR and mass spectrometry validation, topics frequently searched by analytical chemists. Suppliers often provide structure-activity relationship (SAR) data, catering to medicinal chemists optimizing lead compounds. This compound’s LogP (~3.2) and hydrogen bonding capacity also make it a case study in computational chemistry tutorials.

In summary, 4-(4-ethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine exemplifies the convergence of medicinal chemistry and materials science. Its multi-target potential and structural tunability answer pressing questions in both peer-reviewed literature and industry whitepapers, solidifying its status as a compound of enduring scientific interest.